Cas no 1790462-22-4 (3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide)

• Product Name: 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide
• CAS No: 1790462-22-4
• Molecular Formula: C₁₀H₉NO₄
• Molecular Weight: 207.182762861252
• CID: 5040698
• PubChem ID: 108453614

3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide Properties

Names and Identifiers

• 3,4,5-Trihydroxy-N-(prop-2-yn-1-yl)benzamide
• 3,4,5-trihydroxy-N-prop-2-ynylbenzamide
• 3,4,5-Trihydroxy-N-2-propyn-1-ylbenzamide
• 1790462-22-4
• G65957

• InChIKey： YCBQWQWEFWLUKD-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO4/c1-2-3-11-10(15)6-4-7(12)9(14)8(13)5-6/h1,4-5,12-14H,3H2,(H,11,15)
• SMILES： OC1C(=C(C=C(C(NCC#C)=O)C=1)O)O

Computed Properties

• Exact Mass: 207.05315777g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 207.05315777g/mol
• Heavy Atom Count: 15
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 89.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives